Cas no 1934285-34-3 (1-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-pyrazol-4-amine)

1-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-pyrazol-4-amine is a specialized sulfonamide derivative featuring a trifluoromethylphenyl group and a pyrazole amine moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the sulfonyl linkage contributes to structural diversity and binding interactions. The pyrazole amine functionality offers a reactive site for further derivatization, making it valuable in the synthesis of heterocyclic compounds. Its well-defined structure and purity make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators.
1-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-pyrazol-4-amine structure
1934285-34-3 structure
Product Name:1-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-pyrazol-4-amine
CAS No:1934285-34-3
MF:C10H8F3N3O2S
MW:291.24963092804
CID:4936837
Update Time:2025-05-20

1-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-pyrazol-4-amine
    • Inchi: 1S/C10H8F3N3O2S/c11-10(12,13)7-1-3-9(4-2-7)19(17,18)16-6-8(14)5-15-16/h1-6H,14H2
    • InChI Key: PBNFFLYOVXNDQD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(F)(F)F)=CC=1)(N1C=C(C=N1)N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 413
  • XLogP3: 1.7
  • Topological Polar Surface Area: 86.4

1-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-pyrazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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1934285-34-3 95%+
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Chemenu
CM332115-1g
1-((4-(Trifluoromethyl)phenyl)sulfonyl)-1H-pyrazol-4-amine
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